Cas no 945-23-3 (N-Ethyl-2-nitrobenzamide)

N-Ethyl-2-nitrobenzamide structure
Product Name:N-Ethyl-2-nitrobenzamide
CAS No:945-23-3
Molecular Formula:C9H10N2O3
Molecular Weight:194.1873
MDL:MFCD01211888
CID:803726
PubChem ID:698367
N-Ethyl-2-nitrobenzamide Properties
Names and Identifiers
-
- Benzamide,N-ethyl-2-nitro-
- N-ethyl-2-nitrobenzamide
- N-Aethyl-2-nitrobenzamid
- N-ethyl(2-nitrophenyl)carboxamide
- N-Ethyl-2-Nitro-Benzamide
- N-Ethyl-o-nitrobenzamid
- LS-07239
- MFCD01211888
- 945-23-3
- FT-0693731
- Oprea1_457746
- DTXSID70351359
- AKOS003264465
- CS-0321675
- SCHEMBL13753006
-
- MDL: MFCD01211888
- InChIKey: MEUCVEVMNSNATL-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H10N2O3/c1-2-10-9(12)7-5-3-4-6-8(7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
- SMILES: CCNC(=O)c1ccccc1[N+](=O)[O-]
Computed Properties
- Exact Mass: 194.06900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 194.06914219g/mol
- Heavy Atom Count: 14
- Complexity: 225
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- LogP: 2.25860
- PSA: 74.92000
- Boiling Point: 365.9 °C at 760 mmHg
- Melting Point: 162.0 - 164.0℃
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
- Flash Point: 175.1 °C
- Density: 1.228
N-Ethyl-2-nitrobenzamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AC75293-500mg |
N-Ethyl-2-nitrobenzamide |
945-23-3 | >95% | 500mg |
$384.00 | 2024-07-18 | |
abcr | AB413989-500 mg |
N-Ethyl-2-nitrobenzamide |
945-23-3 | 500MG |
€165.80 | 2023-02-03 | ||
Ambeed | A380918-1g |
N-Ethyl-2-nitrobenzamide |
945-23-3 | 97% | 1g |
$133.0 | ||
TRC | N261240-500mg |
N-Ethyl-2-nitrobenzamide |
945-23-3 | 500mg |
$ 235.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1392345-1g |
N-ethyl-2-nitrobenzamide |
945-23-3 | 97% | 1g |
¥2156.00 |
N-Ethyl-2-nitrobenzamide Related Literature
-
H. N. E. Stevens,M. F. G. Stevens J. Chem. Soc. C 1970 2308
-
H. N. E. Stevens,M. F. G. Stevens J. Chem. Soc. C 1970 2289
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:945-23-3)N-Ethyl-2-nitrobenzamide

Purity:99%
Quantity:5g
Price($):317.0